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Compound of Interest

Compound Name: 2-(2-Furanyl)-5-methylpyrazine-d3

Cat. No.: B12363390 Get Quote

For immediate reference, treat 2-(2-Furanyl)-5-methylpyrazine-d3 as a hazardous chemical.

The primary recommended disposal method is incineration by a licensed hazardous waste

disposal facility. This guide provides essential safety and logistical information for the proper

disposal of 2-(2-Furanyl)-5-methylpyrazine-d3, targeting researchers, scientists, and

professionals in drug development.

Since a specific Safety Data Sheet (SDS) for the deuterated compound 2-(2-Furanyl)-5-
methylpyrazine-d3 is not readily available, this guidance is based on the known hazards of

the parent compound, 2-(2-Furanyl)-5-methylpyrazine, and structurally similar pyrazine and

furan derivatives. A conservative approach is mandatory. The presence of deuterium is not

expected to alter the fundamental chemical hazards of the molecule.

Hazard Identification and Safety Data
Based on data for analogous compounds, 2-(2-Furanyl)-5-methylpyrazine-d3 should be

handled as a substance with the potential for flammability and toxicity.
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Hazard Category Classification Precautionary Statements

Flammability
Flammable Liquid (Category

3/4)

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1][2]

Acute Toxicity
Harmful if swallowed (Acute

Toxicity, Oral, Category 4)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[1]

Eye Irritation
May cause serious eye

irritation
Wear eye protection.[2]

Skin Irritation May cause skin irritation Wear protective gloves.

Personal Protective Equipment (PPE)
All handling and preparation for disposal must be conducted in a certified chemical fume hood.

The following PPE is mandatory:

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears before use.

Eye Protection Safety goggles or face shield
Must be worn at all times to

protect against splashes.

Body Protection Laboratory coat

A standard flame-retardant lab

coat should be worn to protect

skin and clothing.

Respiratory N95 Dust Mask or Respirator

Use if there is a risk of

generating aerosols or if

handling outside a fume hood.
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This protocol outlines the necessary steps for the safe segregation, containment, and disposal

of 2-(2-Furanyl)-5-methylpyrazine-d3 and contaminated materials.

Experimental Protocol: Waste Segregation and
Collection

Designate a Waste Stream: Isolate all waste containing 2-(2-Furanyl)-5-methylpyrazine-d3,

including the pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves,

weighing paper), from all other laboratory waste streams. Do not mix this waste with other

chemical wastes unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) office.[3]

Select a Compatible Container: Use a dedicated, leak-proof hazardous waste container

made of a compatible material such as glass or high-density polyethylene (HDPE).[3] The

container must have a secure screw cap to prevent spills and vapor release.

Transfer Waste: Carefully transfer the chemical waste into the designated container. If

handling a solid, avoid creating dust. If it is a liquid, pour slowly to prevent splashing. All

transfers must occur within a chemical fume hood.

Labeling and Storage
Label the Container: The waste container must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste".

The full chemical name: "2-(2-Furanyl)-5-methylpyrazine-d3".

The primary hazards: "Flammable," "Toxic".

The date of accumulation (when the first waste was added).

Store Securely: Keep the hazardous waste container securely sealed at all times, except

when adding waste. Store the container in a designated, well-ventilated, and secure satellite

accumulation area within the laboratory.[3] Employ secondary containment (e.g., a larger,

chemically resistant bin) to contain any potential leaks.
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Final Disposal Procedure
Contact EHS: Do not attempt to dispose of this chemical through standard laboratory drains

or in regular trash.[3] Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the collection of the hazardous waste.

Professional Disposal: The ultimate disposal must be carried out by a licensed hazardous

waste disposal company.[3] High-temperature incineration is the preferred method for the

complete destruction of such organic compounds.[4]

Disposal Workflow and Logic
The following diagrams illustrate the procedural workflow for the safe disposal of 2-(2-
Furanyl)-5-methylpyrazine-d3.
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Preparation & Handling

Waste Collection & Containment

Interim Storage

Final Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work Inside a Certified
Chemical Fume Hood

Segregate Waste:
Pure compound, solutions,

contaminated labware

Use a Designated, Compatible,
Leak-Proof Waste Container

Label Container Clearly:
'Hazardous Waste',

Full Chemical Name, Hazards, Date

Keep Container Tightly Sealed

Store in a Secure Satellite
Accumulation Area with
Secondary Containment

Arrange Pickup Through
Institutional EHS Office

Disposal via Licensed
Hazardous Waste Vendor

(Incineration Recommended)

DO NOT Pour Down Drain
or Place in Regular Trash

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(2-Furanyl)-5-methylpyrazine-d3.
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Waste Generated
(2-(2-Furanyl)-5-methylpyrazine-d3)

Is it pure compound or a solution?

Is it contaminated labware
(gloves, tips, etc.)?

No

Collect in a sealed, labeled
hazardous liquid waste container.

Yes

Collect in a sealed, labeled
hazardous solid waste container.

Yes

Store in designated satellite
accumulation area.

Contact EHS for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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